Cas no 28100-20-1 (Diazene,1-(3-chlorophenyl)-2-(3,4-dichlorophenyl)-)

Diazene,1-(3-chlorophenyl)-2-(3,4-dichlorophenyl)- structure
28100-20-1 structure
Product Name:Diazene,1-(3-chlorophenyl)-2-(3,4-dichlorophenyl)-
CAS No:28100-20-1
MF:C12H7Cl3N2
MW:285.556379556656
CID:281287
PubChem ID:186121
Update Time:2025-04-19

Diazene,1-(3-chlorophenyl)-2-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Diazene,1-(3-chlorophenyl)-2-(3,4-dichlorophenyl)-
    • (3-chlorophenyl)-(3,4-dichlorophenyl)diazene
    • Methyl 2H-benzo[d]1,3-dioxolene-4-carboxylate;Methyl benzo[d][1,3]dioxole-4-carboxylate
    • 3,3',4'-Trichloroazobenzene
    • Diazene, 1-(3-chlorophenyl)-2-(3,4-dichlorophenyl)-
    • A25982
    • Azobenzene, 3,3',4-trichloro-
    • 28100-20-1
    • Inchi: 1S/C12H7Cl3N2/c13-8-2-1-3-9(6-8)16-17-10-4-5-11(14)12(15)7-10/h1-7H/b17-16+
    • InChI Key: BHFVYEXUVHIJOL-WUKNDPDISA-N
    • SMILES: ClC1=C(C=CC(=C1)/N=N/C1C=CC=C(C=1)Cl)Cl

Computed Properties

  • Exact Mass: 283.96771
  • Monoisotopic Mass: 283.967481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72
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